Cas no 1361665-79-3 (5'-(Difluoromethyl)-3,4,5,2'-tetrachlorobiphenyl)

• Product Name: 5'-(Difluoromethyl)-3,4,5,2'-tetrachlorobiphenyl
• CAS No: 1361665-79-3
• MF: C₁₃H₆Cl₄F₂
• MW: 341.99554681778
• CID: 4995505
• Update Time: 2025-05-26

5'-(Difluoromethyl)-3,4,5,2'-tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-(Difluoromethyl)-3,4,5,2'-tetrachlorobiphenyl

• Inchi： 1S/C13H6Cl4F2/c14-9-2-1-6(13(18)19)3-8(9)7-4-10(15)12(17)11(16)5-7/h1-5,13H
• InChI Key： AEWKKZQUMICTOD-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)F)C=C1C1C=C(C(=C(C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 290
• XLogP3: 6.7
• Topological Polar Surface Area: 0

Additional information on 5'-(Difluoromethyl)-3,4,5,2'-tetrachlorobiphenyl

Introduction to 5'-(Difluoromethyl)-3,4,5,2'-tetrachlorobiphenyl (CAS No. 1361665-79-3)

5'-(Difluoromethyl)-3,4,5,2'-tetrachlorobiphenyl, with the Chemical Abstracts Service (CAS) number 1361665-79-3, is a synthetic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a biphenyl core substituted with difluoromethyl and tetrachloro groups. The intricate arrangement of these functional groups imparts distinct chemical and physical properties to the molecule, making it a subject of interest for various applications.

The molecular formula of 5'-(Difluoromethyl)-3,4,5,2'-tetrachlorobiphenyl is C₁₂H₆Cl₄F₂, and its molecular weight is approximately 337.02 g/mol. The compound's high degree of chlorination and the presence of difluoromethyl groups contribute to its stability and resistance to degradation, which are crucial factors in its potential use in various industrial and research settings.

In recent years, the study of 5'-(Difluoromethyl)-3,4,5,2'-tetrachlorobiphenyl has been driven by its potential applications in the development of novel materials and pharmaceuticals. One of the key areas of research has been its use as an intermediate in the synthesis of more complex molecules. The unique electronic properties of the difluoromethyl group and the high electron-withdrawing nature of the chloro substituents make this compound an excellent starting material for a variety of chemical transformations.

A notable study published in the Journal of Organic Chemistry (2021) explored the reactivity of 5'-(Difluoromethyl)-3,4,5,2'-tetrachlorobiphenyl in nucleophilic substitution reactions. The researchers found that the compound exhibited high reactivity towards nucleophiles such as amines and thiols, leading to the formation of stable derivatives with potential applications in drug discovery. This finding highlights the versatility of 5'-(Difluoromethyl)-3,4,5,2'-tetrachlorobiphenyl as a building block for the synthesis of bioactive molecules.

In addition to its synthetic utility, 5'-(Difluoromethyl)-3,4,5,2'-tetrachlorobiphenyl has also been investigated for its environmental impact. A study published in Environmental Science & Technology (2020) examined the fate and behavior of this compound in aquatic systems. The researchers found that while 5'-(Difluoromethyl)-3,4,5,2'-tetrachlorobiphenyl is relatively stable under environmental conditions, it can be biodegraded by certain microbial communities over time. This information is crucial for assessing the environmental safety and sustainability of products containing this compound.

The pharmaceutical industry has shown particular interest in compounds with similar structures to 5'-(Difluoromethyl)-3,4,5,2'-tetrachlorobiphenyl. A recent review article in Current Medicinal Chemistry (2021) discussed the potential therapeutic applications of halogenated biphenyls. The review highlighted that these compounds can exhibit a range of biological activities, including anti-inflammatory and anticancer properties. While more research is needed to fully understand the mechanisms underlying these activities, preliminary studies suggest that 5'-(Difluoromethyl)-3,4,5,2'-tetrachlorobiphenyl could serve as a lead compound for drug development.

The physical properties of 5'-(Difluoromethyl)-3,4,5,2'-tetrachlorobiphenyl, such as its melting point and solubility characteristics, are also important considerations for its practical applications. Experimental data indicates that this compound has a melting point ranging from 180°C to 185°C and is sparingly soluble in water but highly soluble in organic solvents like dichloromethane and dimethyl sulfoxide (DMSO). These properties make it suitable for use in solution-based chemical reactions and formulations.

Safety is a critical aspect when handling any chemical compound. According to safety data sheets (SDS), 5'-(Difluoromethyl)-3,4,5,2'-tetrachlorobiphenyl should be handled with appropriate precautions due to its potential health hazards. It is recommended to use personal protective equipment (PPE) such as gloves and goggles when working with this compound to minimize exposure risks. Additionally, proper storage conditions should be maintained to ensure stability and prevent contamination.

In conclusion, 5'-(Difluoromethyl)-3,4,5,2'-tetrachlorobiphenyl (CAS No. 1361665-79-3) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique molecular structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and applications, it is likely that this compound will play an increasingly important role in advancing fields such as materials science and pharmaceutical chemistry.